1-(4-Cyclohexylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone

• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-(4-cyclohexylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C19H28N2O3/c1-23-17-7-9-18(10-8-17)24-15-19(22)21-13-11-20(12-14-21)16-5-3-2-4-6-16/h7-10,16H,2-6,11-15H2,1H3
• InChI Key: DCEJGNKTFDWSHB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3CCCCC3

Description

1-(4-Cyclohexylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone, commonly known as TFMPP, is a synthetic compound that belongs to the family of piperazine derivatives. TFMPP is a psychoactive substance that has been used as a recreational drug due to its euphoric and hallucinogenic effects. However, TFMPP has also been studied for its potential scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

TFMPP acts as a selective agonist of the 5-HT1B and 5-HT2C serotonin receptors. These receptors are located in various regions of the brain, including the prefrontal cortex, hippocampus, and amygdala. Activation of these receptors by TFMPP leads to an increase in serotonin release and subsequent modulation of various physiological processes, including mood, appetite, and sleep.
Biochemical and Physiological Effects
TFMPP has been shown to have a number of biochemical and physiological effects in animal studies. For example, TFMPP has been shown to increase serotonin release in the brain, which can lead to changes in mood and behavior. TFMPP has also been shown to increase heart rate and blood pressure, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is that it is a selective agonist of the 5-HT1B and 5-HT2C serotonin receptors. This means that it can be used to specifically target these receptors in the brain, which can help researchers gain a better understanding of their function. However, one limitation of using TFMPP in lab experiments is that it can have psychoactive effects, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the potential use of TFMPP as a treatment for neurological disorders that are associated with serotonin dysfunction, such as depression and anxiety. Another area of interest is the development of new compounds that are similar to TFMPP but have fewer psychoactive effects, which could make them more useful as research tools. Additionally, further research is needed to fully understand the mechanism of action of TFMPP and its effects on the serotonin system in the brain.

Synthesis Methods

TFMPP can be synthesized through a multi-step process that involves the reaction of 4-methoxyphenol with 1-bromo-2-chloroethane to form 2-(4-methoxyphenoxy)ethane. This compound is then reacted with cyclohexylpiperazine and potassium carbonate to form 1-(4-Cyclohexylpiperazin-1-yl)-2-(4-methoxyphenoxy)ethanone.

Scientific Research Applications

TFMPP has been studied for its potential use in neuroscience research. Specifically, TFMPP has been used as a tool to study the serotonin system in the brain. Serotonin is a neurotransmitter that plays a critical role in regulating mood, appetite, and sleep. TFMPP acts as a serotonin receptor agonist, which means that it activates serotonin receptors in the brain. By studying the effects of TFMPP on the serotonin system, researchers can gain a better understanding of how this system functions and how it can be manipulated to treat various neurological disorders.